Cas no 131147-70-1 (1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-)

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)- structure
131147-70-1 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-
CAS No:131147-70-1
MF:C13H16ClN5
MW:277.752640724182
CID:160990
PubChem ID:148364
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-
    • 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(1-methylethyl)-N'-(phenylmethyl)-
    • 4-N-benzyl-6-chloro-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine
    • 131147-70-1
    • IPO 6476
    • DTXSID20156912
    • IPO-6476
    • SCHEMBL9970675
    • Inchi: 1S/C13H16ClN5/c1-9(2)16-13-18-11(14)17-12(19-13)15-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H2,15,16,17,18,19)
    • InChI Key: PITNTASSBBAHID-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)NC(C)C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 277.10968
  • Monoisotopic Mass: 277.1094232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • PSA: 62.73
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